Cas no 1261910-86-4 (3-(2,3-Dichlorophenyl)-5-nitrobenzoic acid)

• Product Name: 3-(2,3-Dichlorophenyl)-5-nitrobenzoic acid
• CAS No: 1261910-86-4
• MF: C₁₃H₇Cl₂NO₄
• MW: 312.104981660843
• MDL: MFCD18321830
• CID: 2621623
• PubChem ID: 53227665
• Update Time: 2025-06-11

3-(2,3-Dichlorophenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS017552582
• 1261910-86-4
• 3-(2,3-DICHLOROPHENYL)-5-NITROBENZOIC ACID
• DTXSID40691198
• 2',3'-Dichloro-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• 3-(2,3-Dichlorophenyl)-5-nitrobenzoic acid, 95%
• MFCD18321830
• 3-(2,3-Dichlorophenyl)-5-nitrobenzoic acid

• MDL： MFCD18321830
• Inchi： 1S/C13H7Cl2NO4/c14-11-3-1-2-10(12(11)15)7-4-8(13(17)18)6-9(5-7)16(19)20/h1-6H,(H,17,18)
• InChI Key： UXPSHYOXLLKNRU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 310.9752131Da
• Monoisotopic Mass: 310.9752131Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-(2,3-Dichlorophenyl)-5-nitrobenzoic acid

Comprehensive Overview of 3-(2,3-Dichlorophenyl)-5-nitrobenzoic acid (CAS No. 1261910-86-4)

3-(2,3-Dichlorophenyl)-5-nitrobenzoic acid (CAS No. 1261910-86-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a nitrobenzoic acid backbone substituted with a 2,3-dichlorophenyl group, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "3-(2,3-Dichlorophenyl)-5-nitrobenzoic acid synthesis", "CAS 1261910-86-4 applications", and "nitrobenzoic acid derivatives", reflecting its relevance in modern chemistry.

The compound's molecular structure, featuring both electron-withdrawing (nitro and carboxylic acid) and halogenated (dichlorophenyl) groups, makes it a versatile building block for designing molecules with targeted biological activities. Recent studies highlight its potential in developing antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutics. Searches for "3-(2,3-Dichlorophenyl)-5-nitrobenzoic acid solubility" and "stability under acidic conditions" underscore its practical challenges and solutions in formulation.

From an industrial perspective, CAS 1261910-86-4 is often discussed in contexts such as green chemistry and sustainable synthesis. Innovations in catalytic methods to reduce byproducts during its production are a hot topic, addressing environmental concerns. Additionally, its role in crystal engineering—explored via queries like "hydrogen bonding patterns in nitrobenzoic acids"—demonstrates interdisciplinary applications. The compound’s melting point (~180–185°C) and spectral data (IR, NMR) are frequently referenced for quality control.

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In summary, 3-(2,3-Dichlorophenyl)-5-nitrobenzoic acid (CAS No. 1261910-86-4) exemplifies how niche chemicals drive innovation across multiple domains. Its synthesis, applications, and evolving research avenues—from biocatalysis to material science—make it a compound of enduring scientific and industrial interest.